4-Oxo-1-(thiophen-2-yl)cyclohexane-1-carboxylic acid

• Molecular Formula: C11H12O3S
• Molecular Weight: 224.28 g/mol
• IUPAC Name: 4-oxo-1-thiophen-2-ylcyclohexane-1-carboxylic acid
• InChI: InChI=1S/C11H12O3S/c12-8-3-5-11(6-4-8,10(13)14)9-2-1-7-15-9/h1-2,7H,3-6H2,(H,13,14)
• InChI Key: KUCDSAKHNGXHMG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1=O)(C2=CC=CS2)C(=O)O

Description

4-Oxo-1-(thiophen-2-yl)cyclohexane-1-carboxylic acid is a useful research compound. Its molecular formula is C11H12O3S and its molecular weight is 224.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4.98 g. (0.02 mole) of 4-cyano-4-(2-thienyl)cyclohexanone ethylene ketal and 0.70 g. (0.02 mole) of sodium hydroxide in 40 ml. ethylene glycol is heated overnight at reflux. The mixture is allowed to cool and diluted with water. The solution is then cooled in ice, covered with ether and cautiously acidified. The organic layer is separated and the aqueous layer is washed twice more with ether. The extracts are combined, washed once with brine and taken to dryness. The residual solid is recrystallized from methylene chloride:Skellysolve B to afford 4.64 g. (82% yield) of 4-carboxy-4-(2-thienyl)cyclohexanone, ethylene ketal, m.p. 125°-127° C.